Cas no 1209625-46-6 (4-[3-(3-Ethylphenoxy)-4-oxo-1-phenylazetidin-2-yl]benzamide)

• Product Name: 4-[3-(3-Ethylphenoxy)-4-oxo-1-phenylazetidin-2-yl]benzamide
• CAS No: 1209625-46-6
• MF: C₂₄H₂₂N₂O₃
• MW: 386.443086147308
• CID: 6559564
• PubChem ID: 45917023
• Update Time: 2025-11-06

4-[3-(3-Ethylphenoxy)-4-oxo-1-phenylazetidin-2-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• Z763380214
• EN300-26606808
• 4-[3-(3-ethylphenoxy)-4-oxo-1-phenylazetidin-2-yl]benzamide
• 1209625-46-6
• AKOS034578212
• 4-[3-(3-Ethylphenoxy)-4-oxo-1-phenylazetidin-2-yl]benzamide

• Inchi： 1S/C24H22N2O3/c1-2-16-7-6-10-20(15-16)29-22-21(17-11-13-18(14-12-17)23(25)27)26(24(22)28)19-8-4-3-5-9-19/h3-15,21-22H,2H2,1H3,(H2,25,27)
• InChI Key： HFNMPLAHLKPHOV-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(CC)C=1)C1C(N(C2C=CC=CC=2)C1C1C=CC(C(N)=O)=CC=1)=O

Computed Properties

• Exact Mass: 386.16304257g/mol
• Monoisotopic Mass: 386.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 72.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Monobactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Monobactams

Additional information on 4-[3-(3-Ethylphenoxy)-4-oxo-1-phenylazetidin-2-yl]benzamide

Comprehensive Overview of 4-[3-(3-Ethylphenoxy)-4-oxo-1-phenylazetidin-2-yl]benzamide (CAS No. 1209625-46-6): Structure, Applications, and Research Insights

4-[3-(3-Ethylphenoxy)-4-oxo-1-phenylazetidin-2-yl]benzamide (CAS No. 1209625-46-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This azetidine-derived molecule combines a benzamide moiety with a phenylazetidinone core, making it a subject of interest for drug discovery and medicinal chemistry. Its molecular formula, C₂₄H₂₂N₂O₃, reflects a balanced hydrophobicity and polarity, which is critical for bioavailability and target engagement.

Recent studies highlight the compound's role as a kinase inhibitor or enzyme modulator, aligning with current trends in precision medicine and targeted therapy. Researchers are particularly intrigued by its potential applications in inflammatory diseases and metabolic disorders, areas where users frequently search for terms like "new small molecule therapeutics" or "azetidine derivatives in drug design." The 3-ethylphenoxy group in its structure may contribute to enhanced membrane permeability, a hot topic in ADME (Absorption, Distribution, Metabolism, Excretion) optimization discussions.

The synthesis of 4-[3-(3-Ethylphenoxy)-4-oxo-1-phenylazetidin-2-yl]benzamide typically involves multi-step organic reactions, including Ugi-type cyclizations or amidation protocols. These methods are often explored in forums discussing "green chemistry alternatives" or "scalable synthetic routes," reflecting industry demands for sustainable production. Analytical characterization via HPLC, NMR, and mass spectrometry ensures purity, a key concern for laboratories focusing on QC/QA compliance.

In the context of drug repurposing—a trending topic in AI-driven drug discovery—this compound's pharmacophore features (e.g., the 4-oxoazetidine ring) are being computationally screened against novel targets. Such applications resonate with search queries like "machine learning in compound screening." Additionally, its benzamide segment aligns with bioactive scaffolds found in FDA-approved drugs, making it a candidate for "fragment-based drug design" studies.

From a commercial perspective, CAS No. 1209625-46-6 is often cataloged by suppliers specializing in highly functionalized heterocycles, catering to researchers investigating "allosteric modulators" or "protein-protein interaction inhibitors." Stability data under various pH conditions (a frequent search topic for "compound storage guidelines") further enhances its utility in preclinical workflows.

Ongoing research explores derivatives of this compound to improve selectivity profiles or reduce off-target effects, addressing common challenges highlighted in "structure-activity relationship (SAR) studies." As the scientific community prioritizes translational research, 4-[3-(3-Ethylphenoxy)-4-oxo-1-phenylazetidin-2-yl]benzamide exemplifies how tailored molecular architectures can bridge the gap between bench-side innovation and clinical relevance.